Cas no 13625-39-3 (1,3,8-Triazaspiro[4.5]decane-2,4-dione)

• Product Name: 1,3,8-Triazaspiro[4.5]decane-2,4-dione
• CAS No: 13625-39-3
• Molecular Formula: C₇H₁₁N₃O₂
• Molecular Weight: 169.1811
• MDL: MFCD06660736
• CID: 49377
• PubChem ID: 120989

1,3,8-Triazaspiro[4.5]decane-2,4-dione Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decane-2,4-dione
• 1,3,8-TRIAZA-SPIRO[4.5]DECANE-2,4-DIONE
• C7H11N3O2
• IFLAB-BB F2124-0748
• 1,3,8-Triazaspiro[4.5]decan-2,4-dione
• 2,4-Dioxo-1,3,8-triazaspiro[4.5]decane
• 2,4,8-triazaspiro[4.5]decane-1,3-dione
• PubChem18880
• 1,3,8-Triaza-spiro4.5decane-2,4-dione
• 1,3,8-Triaza-spiro[4.5]decane-2,4-d
• piperidine-4-spirohydantoin
• HRSWSISJJJDBOQ-UHFFFAOYSA-N
• SBB085337
• TRA0009675
• SY008031
• BC223193
• AKOS000122980
• MFCD06660736
• DTXSID20276240
• Z104505364
• BP-11670
• A1-01189
• 1,3,8-triaza-spiro[4.5]decan-2,4-dione
• SCHEMBL239415
• A25304
• 1,3,8-triazaspiro[4.5]decane-2,4-dione, AldrichCPR
• FT-0656086
• 13625-39-3
• F2124-0748
• CS-W021275
• FS-2484
• AM20080266
• J-503855
• 1,3,8-Triaza-spiro[45]decane-2,4-d
• CCG-309929
• PB40417
• EN300-11542
• DB-063127
• 1,3,8-Triaza-spiro[4.5]decane-2,4-dione
• 1,3,8-triazaspiro[4.5]decane-2,4-dione

• MDL： MFCD06660736
• InChIKey： HRSWSISJJJDBOQ-UHFFFAOYSA-N
• Inchi： 1S/C7H11N3O2/c11-5-7(10-6(12)9-5)1-3-8-4-2-7/h8H,1-4H2,(H2,9,10,11,12)
• SMILES： O=C1C2(C([H])([H])C([H])([H])N([H])C([H])([H])C2([H])[H])N([H])C(N1[H])=O

Computed Properties

• Exact Mass: 169.08500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 169.085
• Heavy Atom Count: 12
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 70.2

Experimental Properties

• LogP: -0.06560
• PSA: 70.23000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: No data available

1,3,8-Triazaspiro[4.5]decane-2,4-dione Security Information

• Safety Instruction： H303+H313+H333
• Dangerous goods sign：
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C
• Risk Phrases： 22
• Signal Word：Warning

1,3,8-Triazaspiro[4.5]decane-2,4-dione Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%